Cas no 102989-24-2 (Asimicin)

• Product Name: Asimicin
• CAS No: 102989-24-2
• MF: C₃₇H₆₆O₇
• MW: 622.915752887726
• CID: 163574
• PubChem ID: 9960731
• Update Time: 2025-04-19

Asimicin Chemical and Physical Properties

Names and Identifiers

• 2(5H)-Furanone,3-[(2R,13R)-2,13-dihydroxy-13-[(2R,2'R,5R,5'R)-octahydro-5'-[(1R)-1-hydroxyundecyl][2,2'-bifuran]-5-yl]tridecyl]-5-methyl-,(5S)-
• (+)-asimicin
• 2(5H)-Furanone,3-[(2R,13R)-2,13-dihydroxy-13-[(2R,2'R,5R,5'R)-octahydro-5'-[(1R)-1-hydroxyundecyl][2,2'-bifuran]-5-yl]tridecy
• (5S)-3-[(2S,13R)-2,13-dihydroxy-13-{(2R,2'R,5R,5'R)-5'-[(1R)-1-hydroxyundecyl]octahydro-2,2'-b
• (5S)-4-[(2S,13R)-2,13-dihydroxy-13-{(2R,2'R,5R,5'R)-5'-[(1R)-1-hydroxyundecyl]octahydro-2,2'-bifuran-5-yl}tridecyl]-5-methylfuran-2(5H)-one
• 2(5H)-Furanone, 3-((2R,13R)-2,13-dihydroxy-13-((2R,2'R,5R,5'R)-octahydro-5'-((1R)-1-hydroxyundecyl)(2,2'-bifuran)-5-yl)tridecyl)-5-methyl-, (5S)-
• Asimicin
• Bullatacin
• Rolliniastatin-1
• Rolliniastatin-2
• HY-113607
• CHEMBL65635
• 102989-24-2
• DTXSID201101100
• CS-0062697
• (2S)-4-[(2R,13R)-2,13-dihydroxy-13-[(2R,5R)-5-[(2R,5R)-5-[(1R)-1-hydroxyundecyl]oxolan-2-yl]oxolan-2-yl]tridecyl]-2-methyl-2H-furan-5-one
• AKOS040746594
• REL-SQUAMOCIN-H
• (5S)-3-[(2R,13R)-2,13-Dihydroxy-13-[(2R,2'R,5R,5'R)-octahydro-5'-[(1R)-1-hydroxyundecyl][2,2'-bifuran]-5-yl]tridecyl]-5-methyl-2(5H)-furanone
• SCHEMBL18052270
• Squamocin H
• (2S)-3-[(2S,13R)-2,13-dihydroxy-13-[(2R,5R)-5-[(2R,5R)-5-[(1R)-1-hydroxyundecyl]oxolan-2-yl]oxolan-2-yl]tridecyl]-2-methyl-2H-furan-5-one
• Q730429
• CHEMBL138238

• Inchi： 1S/C37H66O7/c1-3-4-5-6-7-11-14-17-20-31(39)33-22-24-35(43-33)36-25-23-34(44-36)32(40)21-18-15-12-9-8-10-13-16-19-30(38)27-29-26-28(2)42-37(29)41/h26,28,30-36,38-40H,3-25,27H2,1-2H3/t28-,30+,31+,32+,33+,34+,35+,36+/m0/s1
• InChI Key： MBABCNBNDNGODA-UOCXRWNNSA-N
• SMILES： O1[C@@H]([C@@H](CCCCCCCCCC[C@H](CC2C(=O)O[C@@H](C)C=2)O)O)CC[C@@H]1[C@H]1CC[C@H]([C@@H](CCCCCCCCCC)O)O1

Computed Properties

• Exact Mass: 622.480854g/mol
• Monoisotopic Mass: 622.480854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 44
• Rotatable Bond Count: 25
• Complexity: 801
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 622.9g/mol
• XLogP3: 9.7
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Density: 1.054
• Boiling Point: 745.5°Cat760mmHg
• Flash Point: 220.3°C
• Refractive Index: 1.508
• PSA: 105.45000
• LogP: 7.85790

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty alcohols
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols Long-chain fatty alcohols